Cas no 790270-85-8 (2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 790270-85-8
• MF: C₁₆H₁₂N₄O₄S
• MW: 356.355881690979
• CID: 3107211
• PubChem ID: 2125317
• Update Time: 2025-06-09

2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• EN300-10055
• 790270-85-8
• 2-{[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• AKOS000117461
• 2-{[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• 2-[[5-(4-nitrophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic Acid

• Inchi： 1S/C16H12N4O4S/c21-14(22)10-25-16-18-17-15(19(16)12-4-2-1-3-5-12)11-6-8-13(9-7-11)20(23)24/h1-9H,10H2,(H,21,22)
• InChI Key： PJISSMDVXZIZEW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)[N+](=O)[O-])N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 356.05792605Da
• Monoisotopic Mass: 356.05792605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 139Ų

Additional information on 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Introduction to 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 790270-85-8)

2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 790270-85-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid features a 1,2,4-triazole ring substituted with a nitrophenyl group and a phenyl group, along with a sulfanyl moiety and an acetic acid functional group. This combination of functional groups imparts the compound with a high degree of structural complexity and versatility, making it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential of 1,2,4-triazoles as scaffolds for the development of new drugs. The nitrophenyl and phenyl substituents in 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid are particularly noteworthy due to their ability to modulate biological activity. The nitro group is known for its electron-withdrawing properties, which can enhance the compound's reactivity and stability. The phenyl group, on the other hand, contributes to the compound's hydrophobicity and can influence its binding affinity to various biological targets.

The sulfanyl moiety in the structure of 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is another key feature that has been studied extensively. Sulfur-containing compounds often exhibit unique chemical properties and can form strong interactions with biological macromolecules. This property makes them valuable in drug design and development. The presence of the sulfanyl group in this compound may enhance its ability to interact with specific protein targets, thereby modulating biological processes.

The acetic acid functional group in 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is also significant. Carboxylic acids are common in many biologically active molecules and can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the compound's ability to bind to receptors or enzymes and exert its pharmacological effects.

In terms of biological activity, studies have shown that 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in reducing oxidative stress and protecting cells from damage caused by reactive oxygen species (ROS).

The potential therapeutic applications of 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid extend beyond anti-inflammatory effects. Research has also explored its antifungal and antibacterial activities. Studies have indicated that this compound can inhibit the growth of various fungal species and bacteria, making it a potential candidate for the development of new antimicrobial agents.

In the context of drug discovery and development, the structural features of 2-{5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid make it an excellent starting point for further optimization. Chemists can modify the substituents on the triazole ring or introduce additional functional groups to enhance the compound's potency and selectivity. For example, replacing the nitro group with other electron-withdrawing groups or adding hydrophilic moieties can improve its pharmacokinetic properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While preclinical studies have provided promising results for 2-{5-(4-nitrophenyl)-4-phe‌nyl‌‌‌‌‌‌‌‌‌‌‌‌n‌y‌l‌‍‍‍‍‍‍‍‍‍‍‍‍‌‍​‍​​​​‌​‍​​​​​​​​​​​​​​​​​​​​​n​y​l​​​​​l​​​l​​​l​​​l​​​l​​​l​​​l​​​l​​​l​​​l ​​n y l - 3 - y l s u f t h a n y l } a c e t i c a c i d

















(CAS No. 790270‐85‐8), further research is needed to assess its behavior in human subjects. Preclinical data suggest that this compound has favorable pharmacokinetic profiles and low toxicity levels. However, comprehensive clinical trials are necessary to validate these findings and ensure that it meets regulatory standards for safety and efficacy.

In conclusion, 2 - { 5 - ( ⁴ - n i t r o p h e n y l ) - ⁴ - p h e n y l - ⁴ H - ¹ , ² , ⁴ - t r i a z o l - ³ - y l s u f t h a n y l } a c e t i c a c i d (CAS No. 790270‐85‐8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for further optimization and development into novel drugs targeting inflammatory diseases, infections, and other conditions. Ongoing research will continue to explore its full potential and pave the way for new advancements in medicinal chemistry.